Cas no 946201-33-8 (3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide)

• Product Name: 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide
• CAS No: 946201-33-8
• MF: C₁₈H₂₉NO₃S
• MW: 339.492764234543
• CID: 5429290
• Update Time: 2025-10-29

3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzenesulfonamide
• 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H29NO3S/c1-18(2,3)16-13-15(11-12-17(16)22-5)23(20,21)19(4)14-9-7-6-8-10-14/h11-14H,6-10H2,1-5H3
• InChI Key： RHNIZMGKFYUXIN-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCCCC2)C)(=O)=O)=CC=C(OC)C(C(C)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide

Introduction to 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide (CAS No. 946201-33-8)

3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide, identified by its CAS number 946201-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative exhibits a unique structural configuration, featuring a benzene ring substituted with a 3-tert-butyl group, a 4-methoxy moiety, and an N-substituted cyclohexyl group, all further functionalized by a sulfonamide moiety at the 1-position. Such structural complexity not only imparts distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The compound’s molecular framework is designed to interact selectively with biological targets, making it a promising candidate for further investigation in therapeutic contexts. The presence of the 3-tert-butyl group enhances lipophilicity, facilitating better membrane penetration, while the 4-methoxy substituent introduces electronic effects that can modulate reactivity and binding affinity. The combination of these features with the sulfonamide group, a well-known pharmacophore in medicinal chemistry, positions this compound as a versatile scaffold for designing novel bioactive molecules.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide suggests potential applications in modulating enzyme activity and receptor binding. For instance, the sulfonamide moiety can interact with hydrogen bond donors and acceptors in biological targets, while the bulky cyclohexyl group can sterically hinder non-specific interactions, thereby enhancing selectivity.

Current research in medicinal chemistry increasingly emphasizes the development of structure-activity relationship (SAR) models to optimize drug candidates. The structural features of 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide make it an ideal candidate for such studies. By systematically modifying its substituents—such as varying the size or electronic properties of the N-cyclohexyl group or introducing additional functional moieties—the compound’s biological profile can be fine-tuned to achieve desired therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The sulfonamide scaffold is particularly valuable because it can be readily modified to explore different chemical spaces without altering the core pharmacophore. This flexibility allows researchers to rapidly iterate and optimize lead compounds for specific therapeutic targets. Additionally, the presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and bioavailability, critical factors for successful drug candidates.

The synthesis of 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include Friedel-Crafts alkylation to introduce the 3-tert-butyl group onto the benzene ring, followed by methoxylation at the 4-position. Subsequent formation of the sulfonamide bond through reaction with an amine derivative completes the synthesis. Advanced techniques such as catalytic hydrogenation may be employed to handle reactive intermediates while maintaining regioselectivity.

The compound’s physicochemical properties are also noteworthy. Its molecular weight and solubility profile make it suitable for formulation into various dosage forms, including oral tablets and injectables. Furthermore, its stability under different storage conditions ensures that it remains viable for long-term research applications. These attributes are crucial for advancing preclinical studies and eventually transitioning into clinical trials.

In academic circles, 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide has been explored in several innovative studies aimed at uncovering new therapeutic avenues. Researchers have leveraged its structural motifs to develop analogs with enhanced potency or reduced toxicity compared to existing drugs. For example, modifications to the N-cyclohexyl substituent have been shown to improve binding affinity to certain protein targets, while alterations to the sulfonamide group have led to increased metabolic stability.

The growing interest in this compound is also driven by advancements in computational chemistry and artificial intelligence (AI)-assisted drug design. Molecular modeling tools enable researchers to predict how modifications to 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide will affect its interactions with biological targets. This high-throughput virtual screening approach accelerates the discovery process by rapidly identifying promising derivatives for experimental validation.

Future directions for research on this compound may include exploring its potential in treating neurological disorders or chronic inflammatory conditions where sulfonamide-based drugs have shown promise. Additionally, investigating its mechanism of action could provide insights into how such molecules modulate disease pathways at a molecular level. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.

The industrial significance of 3-tert-butyl-N-cyclohexyl-4-methoxy-N-methylbenzene-1-sulfonamide cannot be overstated. As pharmaceutical companies seek novel chemical entities to address unmet medical needs, compounds like this one offer a rich starting point for innovation. By leveraging cutting-edge synthetic methodologies and leveraging computational tools alongside experimental validation—scientists are poised to unlock new possibilities within medicinal chemistry.